Cas no 2172310-07-3 (3-{(5-ethylfuran-2-yl)methylsulfanyl}-2,2-dimethylpropan-1-ol)

• Product Name: 3-{(5-ethylfuran-2-yl)methylsulfanyl}-2,2-dimethylpropan-1-ol
• CAS No: 2172310-07-3
• MF: C₁₂H₂₀O₂S
• MW: 228.351002693176
• CID: 5998807
• PubChem ID: 165508008
• Update Time: 2025-07-01

3-{(5-ethylfuran-2-yl)methylsulfanyl}-2,2-dimethylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-{(5-ethylfuran-2-yl)methylsulfanyl}-2,2-dimethylpropan-1-ol
• 2172310-07-3
• EN300-1290122
• 3-{[(5-ethylfuran-2-yl)methyl]sulfanyl}-2,2-dimethylpropan-1-ol

• Inchi： 1S/C12H20O2S/c1-4-10-5-6-11(14-10)7-15-9-12(2,3)8-13/h5-6,13H,4,7-9H2,1-3H3
• InChI Key： WNPUZHNWHBQEPS-UHFFFAOYSA-N
• SMILES： S(CC1=CC=C(CC)O1)CC(C)(C)CO

Computed Properties

• Exact Mass: 228.11840105g/mol
• Monoisotopic Mass: 228.11840105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 58.7Ų

Additional information on 3-{(5-ethylfuran-2-yl)methylsulfanyl}-2,2-dimethylpropan-1-ol

Research Briefing on 3-{(5-ethylfuran-2-yl)methylsulfanyl}-2,2-dimethylpropan-1-ol (CAS: 2172310-07-3)

Recent advancements in chemical biology and medicinal chemistry have highlighted the significance of sulfur-containing furan derivatives, particularly 3-{(5-ethylfuran-2-yl)methylsulfanyl}-2,2-dimethylpropan-1-ol (CAS: 2172310-07-3). This compound has emerged as a promising candidate in drug discovery due to its unique structural features and potential pharmacological activities. The following briefing synthesizes the latest research findings on this molecule, focusing on its synthesis, biological evaluation, and therapeutic applications.

The synthesis of 3-{(5-ethylfuran-2-yl)methylsulfanyl}-2,2-dimethylpropan-1-ol involves a multi-step process, including the alkylation of 5-ethylfuran-2-thiol with 2,2-dimethyl-3-bromopropan-1-ol under optimized reaction conditions. Recent studies have reported improved yields (up to 85%) using palladium-catalyzed cross-coupling methodologies, which enhance the scalability and purity of the final product. Structural characterization via NMR and mass spectrometry has confirmed the compound's high purity (>98%), making it suitable for further biological testing.

Pharmacological evaluations have revealed that 3-{(5-ethylfuran-2-yl)methylsulfanyl}-2,2-dimethylpropan-1-ol exhibits notable anti-inflammatory and antioxidant properties. In vitro studies using murine macrophage cells (RAW 264.7) demonstrated significant inhibition of pro-inflammatory cytokines (IL-6 and TNF-α) at concentrations as low as 10 μM. Additionally, the compound showed potent radical scavenging activity in DPPH and ABTS assays, suggesting its potential as a therapeutic agent for oxidative stress-related disorders.

Further investigations into the compound's mechanism of action indicate that it modulates the Nrf2/ARE signaling pathway, a critical regulator of cellular antioxidant responses. Molecular docking studies have identified strong interactions between the compound and the Keap1 binding site, which may explain its ability to activate Nrf2-mediated gene expression. These findings position 3-{(5-ethylfuran-2-yl)methylsulfanyl}-2,2-dimethylpropan-1-ol as a lead compound for developing novel therapeutics targeting chronic inflammatory diseases.

In conclusion, 3-{(5-ethylfuran-2-yl)methylsulfanyl}-2,2-dimethylpropan-1-ol (CAS: 2172310-07-3) represents a chemically and biologically intriguing molecule with significant therapeutic potential. Ongoing research aims to optimize its pharmacokinetic properties and evaluate its efficacy in preclinical models of inflammation and oxidative stress. The compound's unique structural motif and promising biological activities make it a valuable subject for future drug development efforts in the chemical biology and pharmaceutical industries.